Cas no 1261772-50-2 (4-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester)

• Product Name: 4-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester
• CAS No: 1261772-50-2
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• CID: 4790781
• Update Time: 2023-08-17

4-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid methyl ester

• Inchi： 1S/C15H10F4O2/c1-21-14(20)13-8-11(16)6-7-12(13)9-2-4-10(5-3-9)15(17,18)19/h2-8H,1H3
• InChI Key： ZXXRRDBUTWTKAP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)OC)C=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 298.062
• Monoisotopic Mass: 298.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3